Cas no 2470437-85-3 (2-(4-iodo-1H-imidazol-1-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-iodo-1H-imidazol-1-yl)ethan-1-amine hydrochloride
• CAS No: 2470437-85-3
• MF: C₅H₉ClIN₃
• MW: 273.502531766891
• MDL: MFCD32711312
• CID: 5669508
• PubChem ID: 155819927
• Update Time: 2025-08-01

2-(4-iodo-1H-imidazol-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27106198
• 2-(4-iodo-1H-imidazol-1-yl)ethan-1-amine hydrochloride
• 2470437-85-3
• 2-(4-Iodoimidazol-1-yl)ethanamine;hydrochloride

• MDL： MFCD32711312
• Inchi： 1S/C5H8IN3.ClH/c6-5-3-9(2-1-7)4-8-5;/h3-4H,1-2,7H2;1H
• InChI Key： VWAWIAKQIFQUSV-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)CCN.Cl

Computed Properties

• Exact Mass: 272.95297g/mol
• Monoisotopic Mass: 272.95297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(4-iodo-1H-imidazol-1-yl)ethan-1-amine hydrochloride

2-(4-Iodo-1H-imidazol-1-yl)ethan-1-amine Hydrochloride: A Comprehensive Overview

2-(4-Iodo-1H-imidazol-1-yl)ethan-1-amine hydrochloride is a biologically active compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound, identified by the CAS number 2470437-85-3, has garnered attention due to its unique structural properties and promising applications in drug discovery. The molecule consists of an imidazole ring substituted with an iodo group at the 4-position and an ethylamine chain, which contributes to its versatile reactivity and bioavailability.

The imidazole moiety in 2-(4-iido-1H-imidazol-1-yli)ethan-l-amine hydrochloride is a key structural feature that confers stability and reactivity. Recent studies have highlighted the importance of such heterocyclic structures in modulating pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The presence of the iodo group further enhances the compound's electronic properties, making it a valuable substrate for various chemical transformations. Researchers have explored its potential as a precursor for synthesizing more complex molecules with enhanced therapeutic profiles.

One of the most intriguing aspects of 2-(4-iido-lH-imidazol-l-yli)ethan-l-amine hydrochloride is its role in medicinal chemistry. The compound has been utilized as a building block in the synthesis of bioactive agents targeting various disease states, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as tyrosine kinases and histone deacetylases (HDACs). These findings underscore its potential as a lead compound for developing novel therapeutics.

The synthesis of 2-(4-iido-lH-imidazol-l-yli)ethan-l-amine hydrochloride involves a multi-step process that leverages modern organic chemistry techniques. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of catalytic systems and advanced purification methods has significantly improved the scalability of this synthesis, making it more accessible for large-scale production.

In terms of applications, 2-(4-iido-lH-imidazol-l-yli)ethan-l-amine hydrochloride has shown promise in preclinical studies as a modulator of ion channels and receptors. Its ability to interact with these targets suggests potential utility in treating conditions such as epilepsy, pain, and cardiovascular diseases. Furthermore, its compatibility with various drug delivery systems enhances its suitability for targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-(4-iido-lH-imidazol-l-yli)ethan-l-amine hydrochloride with greater accuracy. Molecular docking studies have revealed favorable binding affinities to several drug targets, providing insights into its mechanism of action. These computational models complement experimental data, facilitating a more comprehensive understanding of the compound's behavior in biological systems.

Despite its potential, further research is required to fully elucidate the therapeutic applications of 2-(4-iido-lH-imidazol-l-yli)ethan-l-amine hydrochloride. Ongoing studies are focused on optimizing its pharmacokinetic profile and assessing its safety profile in preclinical models. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical development.

In conclusion, 2-(4-iido-lH-imidazol-l-yli)ethan-l-amine hydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for drug discovery efforts. As our understanding of this compound continues to grow, it holds the potential to make significant contributions to the field of medicinal chemistry.